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Introduction
Irones are a group of valuable fragrance compounds known for their characteristic violet and

orris aroma. Traditionally, the extraction of irones from the rhizomes of iris plants is a time-

consuming and low-yielding process. Chemical synthesis, on the other hand, often involves

harsh reaction conditions and can produce undesirable isomeric mixtures. Biocatalysis has

emerged as a promising and sustainable alternative for the production of specific irone

isomers, offering high selectivity and environmentally friendly reaction conditions. This

document provides detailed application notes and protocols for the biocatalytic production of

(-)-cis-α-irone, a highly sought-after isomer, utilizing an engineered enzyme and a metabolically

engineered microbial host.

The primary biocatalytic approach highlighted is the conversion of psi-ionone (ψ-ionone) to cis-

α-irone, facilitated by a promiscuous bifunctional methyltransferase/cyclase (pMT).

Furthermore, the de novo biosynthesis of cis-α-irone from a simple carbon source like glucose

has been successfully demonstrated in an engineered Escherichia coli strain.[1]

Key Biocatalytic Pathway: From Glucose to (-)-cis-α-
Irone
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The biocatalytic production of (-)-cis-α-irone from glucose in engineered E. coli involves a multi-

step biosynthetic pathway. This pathway leverages the native metabolic machinery of E. coli to

produce precursors, which are then channeled into a heterologous pathway for the synthesis of

ψ-ionone. The final and key biocatalytic step is the conversion of ψ-ionone to cis-α-irone by an

engineered promiscuous methyltransferase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of Biocatalysis in the Production of Irone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206951#biocatalysis-applications-in-irone-
production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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